2-(4-Ethoxyphenyl)-3,4-dimethyl-7-[2-(1-pyrrolidinyl)ethylthio]pyrazolo[3,4-d]pyridazine

• Molecular Formula: C21H27N5OS
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-3,4-dimethyl-7-(2-pyrrolidin-1-ylethylsulfanyl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C21H27N5OS/c1-4-27-18-9-7-17(8-10-18)26-16(3)19-15(2)22-23-21(20(19)24-26)28-14-13-25-11-5-6-12-25/h7-10H,4-6,11-14H2,1-3H3
• InChI Key: YVEXVFVRGDSMHQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=C3C(=NN=C(C3=N2)SCCN4CCCC4)C)C

Description

2-(4-Ethoxyphenyl)-3,4-dimethyl-7-[2-(1-pyrrolidinyl)ethylthio]pyrazolo[3,4-d]pyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridazine derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Heterocycles : Research by Zohdi, Osman, and Abdelhamid (1997) explores the synthesis of various heterocycles, including pyrazolo[3,4-d]pyridazine derivatives, which are structurally related to the specified compound. This work demonstrates the broad utility of pyrazoloylhydroximoyl chloride in generating diverse molecular structures (Zohdi, Osman, & Abdelhamid, 1997).

• Antimicrobial Activity : A study by Zaki, Sayed, and Elroby (2016) found that pyrazolo[3,4-d]pyridazine derivatives displayed antimicrobial activities, showcasing their potential in medical applications (Zaki, Sayed, & Elroby, 2016).

Biological and Pharmaceutical Applications

• Antibacterial and Antifungal Activities : Research by Geffken et al. (2011) on pyrazolo[3,4-d]pyrimidin-7-ones, a related compound, highlights their antibacterial and antifungal properties, suggesting similar potential for the compound (Geffken et al., 2011).

• Anticancer Properties : A study by Abdellatif et al. (2014) on pyrazolo[3,4-d]pyrimidin-4-one derivatives showed significant antitumor activity, particularly against breast adenocarcinoma cells. This indicates a potential area of research for cancer treatment using similar compounds (Abdellatif et al., 2014).

Chemical Synthesis and Applications

• Synthetic Routes and Antimicrobial Evaluation : A paper by Shamroukh et al. (2013) discusses the synthesis of pyrazolo[3,4-d]pyrimidines and their antimicrobial evaluation, providing insights into the synthetic versatility and potential biological applications of these compounds (Shamroukh, Rashad, Ali, & Abdel-Megeid, 2013).